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Compound of Interest

Compound Name: 4-(2-Hydroxyethoxy)salicylic acid

CAS No.: 163451-82-9

Cat. No.: B1632672

Get Quote

Executive Summary
The compound 4-(2-Hydroxyethoxy)salicylic acid (CAS: 163451-82-9), also known as 2-

Hydroxy-4-(2-hydroxyethoxy)benzoic acid, is a critical process impurity and metabolite

associated with salicylate-based APIs and ether-linked drug conjugates (e.g., Gefapixant,

Benzonatate derivatives).[1] Its presence must be controlled at trace levels (<0.10%) in

pharmaceutical substances to meet ICH Q3A/B guidelines.

This guide details a high-fidelity protocol for preparing this compound as a Primary Reference

Standard. Unlike generic synthesis methods, this protocol prioritizes regioselectivity—ensuring

the hydroxyethyl group attaches exclusively to the 4-position, leaving the 2-hydroxyl group

available for intramolecular hydrogen bonding (a key spectral identifier).[1]

Retrosynthetic Strategy & Mechanistic Logic
The Regioselectivity Challenge
The starting material, 2,4-Dihydroxybenzoic acid (
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-Resorcylic acid), possesses two nucleophilic hydroxyl groups.[1]

2-OH: Strongly hydrogen-bonded to the carbonyl oxygen (resonance assisted hydrogen

bond, RAHB).[1] This reduces its nucleophilicity and acidity (

).

4-OH: Sterically accessible and electronically coupled to the ring but not deactivated by H-

bonding (

).

Strategic Choice: To produce the 4-substituted isomer exclusively, we utilize Ethylene

Carbonate (EC) in the presence of a quaternary ammonium catalyst. This method, often

superior to Williamson ether synthesis with alkyl halides, proceeds via a ring-opening

mechanism that favors the more nucleophilic phenoxide (4-position) without requiring harsh

bases that might disrupt the 2-OH H-bond.[1]

Reaction Pathway Diagram[1]
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Caption: Figure 1. Regioselective synthesis pathway utilizing steric and electronic

differentiation of the phenol groups.
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Protocol A: Synthesis of Methyl 4-(2-
hydroxyethoxy)salicylate
Rationale: Using the methyl ester prevents decarboxylation and simplifies purification

compared to the free acid.

Reagents:

Methyl 2,4-dihydroxybenzoate (10.0 g, 59.5 mmol)[1]

Ethylene Carbonate (5.8 g, 65.5 mmol, 1.1 equiv)[1]

Triethylbenzylammonium chloride (TEBA) (0.68 g, 5 mol%)[1]

Solvent: DMF (30 mL) or perform neat (melt).

Step-by-Step:

Setup: Charge a 100 mL 3-neck round-bottom flask (RBF) with Methyl 2,4-

dihydroxybenzoate, Ethylene Carbonate, and TEBA.

Reaction: Heat the mixture to 140°C under

atmosphere. Stir for 4–6 hours.

In-Process Control (IPC): Monitor by TLC (EtOAc/Hexane 1:1). The starting material (

) should disappear, replaced by a lower

spot (product).

Quench: Cool to 80°C. Slowly add water (100 mL) with vigorous stirring. The product may oil

out initially and then crystallize upon further cooling.

Isolation: Cool to 0–5°C for 2 hours. Filter the solid.[2][3][4] Wash with cold water (

mL).

Drying: Dry in a vacuum oven at 45°C.
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Yield Target: 85–90% (White to off-white solid).

Protocol B: Hydrolysis to Free Acid
Step-by-Step:

Dissolution: Dissolve the intermediate (10.0 g) in Methanol (50 mL).

Saponification: Add 2M NaOH (aq) (50 mL). Heat to reflux (65°C) for 2 hours.

Workup: Evaporate MeOH under reduced pressure. The residual aqueous solution is cooled

to 10°C.

Acidification: Adjust pH to 2.0 using 6M HCl. A thick white precipitate will form.

Filtration: Filter and wash with ice-cold water to remove inorganic salts.

Protocol C: Purification (Reference Standard Grade)
Target Purity: >99.5% by HPLC

Recrystallization: Dissolve crude solid in boiling water (approx. 20 mL/g). Add activated

charcoal (5 wt%), stir for 10 mins, and filter hot through Celite.

Crystallization: Allow filtrate to cool slowly to room temperature, then to 4°C overnight.

Prep-HPLC (If needed for >99.9%):

Column: C18 Prep Column (

mm, 10 µm).[1]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 10% B to 60% B over 40 mins.

Characterization & Qualification (The "E-E-A-T"
Validation)
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To certify this material as a Reference Standard, you must prove Identity and Purity.[1]

Structural Identity (NMR)
NMR (DMSO-

):

11.0–12.0 (br s, 1H, COOH).[1]

10.5–11.5 (s, 1H, 2-OH,

exchangeable).[1] Critical: The presence of this sharp downfield singlet confirms the 2-OH
is intact and H-bonded.

7.65 (d, J=8.8 Hz, 1H, H-6).[1]

6.50 (dd, 1H, H-5).[1]

6.45 (d, 1H, H-3).[1]

4.05 (t, 2H,

).[1]

3.70 (t, 2H,

).[1]

NOE Experiment: Irradiate the methylene protons at

4.05. You should observe NOE enhancement at H-3 and H-5, confirming the alkyl chain is at
position 4.[1]

Purity Profile (HPLC)
Method Parameters:

Column: Agilent Zorbax Eclipse Plus C18 (

mm, 3.5 µm).[1]

Mobile Phase:
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A: 0.1% Phosphoric Acid in Water.

B: Acetonitrile.[5]

Gradient:

Time (min) %B

0.0 5

15.0 90

| 20.0 | 90 |[1]

Detection: UV at 254 nm and 210 nm.

Qualification Decision Tree
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Release as Reference Standard
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Caption: Figure 2. Decision logic for the purification and qualification of the reference standard.

Summary of Physicochemical Properties
Property Specification Method

Appearance
White to off-white crystalline

powder
Visual

Melting Point 204–208°C DSC / Capillary

Mass Spectrum (Calc. 197.0450) HRMS (ESI-)

Solubility
Soluble in DMSO, MeOH;

Sparingly in Water
USP <1111>

Purity (HPLC) (area normalization) USP <621>

Water (KF) USP <921>
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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